N-benzyl-1-(3-chloro-4-methylphenyl)-N-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine

• IUPAC Name: N-benzyl-1-(3-chloro-4-methylphenyl)-N-methylpyrazolo[3,4-d]pyrimidin-4-amine
• InChI: InChI=1S/C20H18ClN5/c1-14-8-9-16(10-18(14)21)26-20-17(11-24-26)19(22-13-23-20)25(2)12-15-6-4-3-5-7-15/h3-11,13H,12H2,1-2H3
• InChI Key: CCLMJYVTZONJQE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C3=C(C=N2)C(=NC=N3)N(C)CC4=CC=CC=C4)Cl
• Molecular Formula: C20H18ClN5
• Molecular Weight: 363.8 g/mol

Description

“N-benzyl-1-(3-chloro-4-methylphenyl)-N-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine” is a complex organic compound. It contains a pyrazolo[3,4-d]pyrimidin-4-amine core, which is a type of heterocyclic compound. Heterocyclic compounds are widely studied in organic chemistry and are found in many natural products, pharmaceuticals, and biologically active molecules.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Techniques such as X-ray crystallography, NMR spectroscopy, and IR spectroscopy are commonly used to analyze the molecular structure of compounds.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its functional groups and the conditions under which the reactions are carried out. For example, the amine group might participate in acid-base reactions, while the aromatic rings might undergo electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility would depend on the polarity of its functional groups, and its melting and boiling points would depend on the strength of the intermolecular forces.

Scientific Research Applications

Antiviral Activity

• Researchers have explored indole derivatives for their antiviral potential. For instance:
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Anti-Inflammatory and Analgesic Activities

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Antimicrobial Activity

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Cell Growth Inhibition

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Heterocyclic Synthesis

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Mechanism of Action

The mechanism of action of this compound would depend on its biological targets. Many drugs work by interacting with specific proteins in the body, altering their activity to achieve a therapeutic effect. Without more information, it’s difficult to predict the mechanism of action of this compound.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its toxicity, reactivity, and environmental impact. Without specific data, it’s difficult to assess these properties.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. For example, it could be investigated for its potential use as a pharmaceutical or as a building block in the synthesis of other compounds.